N-{1-[1-(2-adamantyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide

• IUPAC Name: N-[2-[1-(2-adamantyl)piperidin-4-yl]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C25H32N4O/c30-25(19-4-2-1-3-5-19)27-23-6-9-26-29(23)22-7-10-28(11-8-22)24-20-13-17-12-18(15-20)16-21(24)14-17/h1-6,9,17-18,20-22,24H,7-8,10-16H2,(H,27,30)
• InChI Key: WEJOIARMFDYMNT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=CC=N2)NC(=O)C3=CC=CC=C3)C4C5CC6CC(C5)CC4C6
• Molecular Formula: C25H32N4O
• Molecular Weight: 404.5 g/mol

Description

N-{1-[1-(2-adamantyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as A-381393 and is a selective antagonist for the dopamine D4 receptor.

Mechanism of Action

The mechanism of action of N-{1-[1-(2-adamantyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide involves its selective antagonism of the dopamine D4 receptor. This receptor is involved in various neurological processes such as reward, motivation, and cognition. By blocking this receptor, N-{1-[1-(2-adamantyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide can potentially modulate these processes and provide therapeutic benefits in various neurological disorders.
Biochemical and Physiological Effects:
N-{1-[1-(2-adamantyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide has been shown to have various biochemical and physiological effects. It has been shown to modulate the release of dopamine in the brain, which can potentially provide therapeutic benefits in various neurological disorders. Additionally, it has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{1-[1-(2-adamantyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide is its selective affinity for the dopamine D4 receptor. This makes it a potential candidate for the treatment of various neurological disorders while minimizing the risk of side effects. However, one of the major limitations of this compound is its low solubility, which can potentially affect its bioavailability and efficacy.

Future Directions

There are various future directions for the research on N-{1-[1-(2-adamantyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide. One potential direction is the development of more potent and selective compounds that can target the dopamine D4 receptor. Additionally, further research is needed to determine the potential applications of this compound in the treatment of various neurological disorders. Furthermore, the development of more efficient synthesis methods can potentially improve the yield and scalability of this compound.

Synthesis Methods

The synthesis of N-{1-[1-(2-adamantyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide involves the reaction of 2-adamantanone with 4-piperidone in the presence of sodium hydride. The resulting product is then reacted with 1-(4-bromophenyl)-1H-pyrazole-5-carboxylic acid to obtain the final product. The overall yield of the synthesis process is around 20%.

Scientific Research Applications

N-{1-[1-(2-adamantyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide has been extensively studied for its potential applications in various fields. It has been shown to have a selective affinity for the dopamine D4 receptor, which makes it a potential candidate for the treatment of various neurological disorders such as schizophrenia, ADHD, and Parkinson's disease. Additionally, it has also been studied for its potential applications in the field of drug addiction and substance abuse.